Cas no 104778-54-3 (Piperidine,3-[(2-ethoxyphenoxy)methyl]-)

Piperidine,3-[(2-ethoxyphenoxy)methyl]- is a specialized organic compound featuring a piperidine core substituted with a 2-ethoxyphenoxymethyl group. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The ethoxy and phenoxy functionalities enhance its reactivity, particularly in nucleophilic substitution and coupling reactions. Its piperidine moiety contributes to basicity and potential bioactivity, often utilized in the development of bioactive molecules. The compound’s stability under standard conditions and solubility in common organic solvents facilitate its handling in synthetic workflows. Its precise structural features enable tailored modifications, supporting its use in targeted molecular design for drug discovery and specialty chemical applications.

Piperidine,3-[(2-ethoxyphenoxy)methyl]- structure

104778-54-3 structure

Product Name:Piperidine,3-[(2-ethoxyphenoxy)methyl]-

CAS No:104778-54-3

MF:C₁₄H₂₁NO₂

MW:235.32204413414

CID:148728

PubChem ID:3064458

Update Time:2025-06-08

Piperidine,3-[(2-ethoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

- Piperidine,3-[(2-ethoxyphenoxy)methyl]-
- 3-[(2-ETHOXYPHENOXY)METHYL]PIPERIDINE
- 3-((2-Ethoxyphenoxy)methyl)piperidine
- 3-(2-ethoxyphenoxymethyl)piperidine
- 3-< (2-ethoxyphenoxy)methyl> piperidine
- AC1MI7TQ
- BRN 1461342
- CHEMBL73320
- CTK6G3320
- Piperidine, 3-((2-ethoxyphenoxy)methyl)-
- SureCN3324885
- DTXSID80909204
- AKOS000170041
- 104778-54-3
- A1-41685
- SCHEMBL3324885
- MDL： MFCD01700574
- Inchi： 1S/C14H21NO2/c1-2-16-13-7-3-4-8-14(13)17-11-12-6-5-9-15-10-12/h3-4,7-8,12,15H,2,5-6,9-11H2,1H3
- InChI Key： UQUOUCIJKBLYMF-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1OCC)CC1CNCCC1

Computed Properties

Exact Mass: 235.15733
Monoisotopic Mass: 235.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 30.5Å²

Experimental Properties

PSA: 30.49

Piperidine,3-[(2-ethoxyphenoxy)methyl]- Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

Piperidine,3-[(2-ethoxyphenoxy)methyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM484888-1g	3-((2-Ethoxyphenoxy)methyl)piperidine	104778-54-3	97%	1g	$216	2022-09-04
Chemenu	CM484888-5g	3-((2-Ethoxyphenoxy)methyl)piperidine	104778-54-3	97%	5g	$641	2022-09-04
A2B Chem LLC	AE20768-1g	3-((2-Ethoxyphenoxy)methyl)piperidine	104778-54-3	95%	1g	$782.00	2024-04-20
A2B Chem LLC	AE20768-2.5g	3-((2-Ethoxyphenoxy)methyl)piperidine	104778-54-3	95%	2.5g	$1309.00	2024-04-20